Cas no 86-78-2 (1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)-)

1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- structure
86-78-2 structure
Product Name:1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)-
CAS No:86-78-2
MF:C18H27N3O
MW:301.42648434639
MDL:MFCD00136425
CID:721650
PubChem ID:21558
Update Time:2024-10-26

1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)-
    • N-(6-methoxyquinolin-8-yl)-N'-propan-2-ylpentane-1,5-diamine
    • 1,5-Pentanediamine,N-(6-methoxy-8-quinolinyl)-N'-(1-methylethyl)
    • N-(6-methoxy-8-quinolinyl)-N'-(1-methylethyl)-1,5-pentanediamine
    • N-Isopropyl-N'-(6-methoxy-[8]chinolyl)-pentandiyldiamin
    • N-isopropyl-N'-(6-methoxy-[8]quinolyl)-pentanediyldiamine
    • Pentachina
    • Pentachina [DCIT]
    • Pentachinum
    • Pentaquina [INN-Spanish]
    • PENTAQUINE
    • Pentaquine [INN:BAN]
    • Pentaquinum [INN-Latin]
    • 1,5-Pentanediamine, N-(6-methoxy-8-quinolinyl)-N′-(1-methylethyl)- (9CI)
    • Cadaverine, N-isopropyl-N′-(6-methoxy-8-quinolyl)- (5CI)
    • N1-(6-Methoxy-8-quinolinyl)-N5-(1-methylethyl)-1,5-pentanediamine (ACI)
    • Quinoline, 8-(5-isopropylaminoamylamino)-6-methoxy- (4CI)
    • Quinoline, 8-[[5-(isopropylamino)pentyl]amino]-6-methoxy- (6CI, 7CI, 8CI)
    • 6-Methoxy-8-(5-isopropylaminopentyl)aminoquinoline
    • 8-(5-Isopropylaminoamylamino)-6-methoxyquinoline
    • 8-(5-Isopropylaminopentylamino)-6-methoxyquinoline
    • WR 6021
    • VKXQZROIIKPELG-UHFFFAOYSA-N
    • AS-1126-215
    • 86-78-2
    • MFCD00136425
    • SCHEMBL980723
    • CHEMBL35802
    • 1,5-Pentanediamine, N-(6-methoxy-8-quinolinyl)-N'-(1-methylethyl)-
    • 8-(5-ISOPROPYLAMINOAMYLAMINO)-6-METHOXY QUINOLINE
    • NH99Y5GNF7
    • Q11084938
    • Pentaquinum
    • Pentaquina
    • SY248276
    • UNII-NH99Y5GNF7
    • quinoline, 8-(5-isopropylamino)pentylamino-6-methoxy-
    • NS00114081
    • CCRIS 6978
    • DTXSID40235339
    • PENTAQUINE [INN]
    • N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
    • Pentaquin
    • AC7022
    • MDL: MFCD00136425
    • Inchi: 1S/C18H27N3O/c1-14(2)19-9-5-4-6-10-20-17-13-16(22-3)12-15-8-7-11-21-18(15)17/h7-8,11-14,19-20H,4-6,9-10H2,1-3H3
    • InChI Key: VKXQZROIIKPELG-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(=CC=2NCCCCCNC(C)C)OC)C=CC=1

Computed Properties

  • Exact Mass: 301.21500
  • Monoisotopic Mass: 301.215413
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 1.0656 (rough estimate)
  • Boiling Point: 442.55°C (rough estimate)
  • Flash Point: 239.7°C
  • Refractive Index: 1.5785 (estimate)
  • PSA: 46.18000
  • LogP: 4.28750

1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- Security Information

  • Hazardous Material transportation number:UN 1544
  • Safety Term:6.1(b)
  • Packing Group:III
  • HazardClass:6.1(b)
  • PackingGroup:III

1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY248276-0.25g
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
86-78-2 ≥95%
0.25g
¥2990.00 2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY248276-1g
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
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¥5050.00 2025-04-12
eNovation Chemicals LLC
D779093-0.25g
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
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0.25g
$385 2024-07-20
eNovation Chemicals LLC
D779093-1g
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
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1g
$650 2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y17735-1g
1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)-
86-78-2 95%
1g
¥7579.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y17735-250mg
1,5-Pentanediamine,N1-(6-methoxy-8-quinolinyl)-N5-(1-methylethyl)-
86-78-2 95%
250mg
¥4489.0 2024-07-18
Aaron
AR01KXN1-1g
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
86-78-2 95%
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$729.00 2025-02-12
Aaron
AR01KXN1-100mg
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
86-78-2 95%
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$275.00 2025-02-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY248276-0.1g
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
86-78-2 ≥95%
0.1g
¥1900.00 2025-04-12
1PlusChem
1P01KXEP-100mg
N1-Isopropyl-N5-(6-methoxy-8-quinolyl)-1,5-pentanediamine
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$251.00 2024-04-21
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